1-(dimethylamino)-5-hydroxypentan-2-one

• CAS: 4209-42-1
• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• SMILES: CN(C)CC(=O)CCCO
• InChI: InChI=1S/C7H15NO2/c1-8(2)6-7(10)4-3-5-9/h9H,3-6H2,1-2H3
• InChIKey: ADHHOYHLHUSNQA-UHFFFAOYSA-N

1-(Dimethylamino)-5-hydroxypentan-2-one (CAS 4209-42-1) is a small-molecule α-dimethylamino ketone bearing a terminal primary hydroxyl group (C₇H₁₅NO₂, MW 145.20). It is classified as a bifunctional aliphatic building block, combining a tertiary amine, a ketone carbonyl, and a hydroxyl moiety within a five-carbon backbone.

1-(Dimethylamino)-5-hydroxypentan-2-one (CAS 4209-42-1): Procurement-Relevant Structural and Physicochemical Baseline

1-(Dimethylamino)-5-hydroxypentan-2-one (CAS 4209-42-1) is a small-molecule α-dimethylamino ketone bearing a terminal primary hydroxyl group (C₇H₁₅NO₂, MW 145.20). It is classified as a bifunctional aliphatic building block, combining a tertiary amine, a ketone carbonyl, and a hydroxyl moiety within a five-carbon backbone [1]. The compound is supplied predominantly at 95% purity and is utilized as a versatile intermediate in medicinal chemistry and organic synthesis, where the orthogonal reactivity of its three functional groups enables stepwise derivatization without protecting-group manipulations that mono- or di-functional analogs would require [1].

▸ Trifunctional building block with orthogonal amine, ketone, and hydroxyl handles

▸ Purity grade suitable for synthetic intermediate workflows

▸ Enables sequential derivatization without additional protection-group steps

• [1] Kuujia Chemical Database. 1-(Dimethylamino)-5-hydroxypentan-2-one (CAS 4209-42-1) – Chemical and Physical Properties. https://www.kuujia.com/cas-4209-42-1.html (accessed 2026-04-30). View Source

Why 1-(Dimethylamino)-5-hydroxypentan-2-one Cannot Be Replaced by Generic Amino-Ketone or Amino-Alcohol Analogs

Substituting 1-(dimethylamino)-5-hydroxypentan-2-one with a simpler amino-ketone such as 1-(dimethylamino)pentan-2-one (CAS 58372-67-1) or an amino-alcohol such as 5-(dimethylamino)pentan-1-ol (CAS 27384-58-3) eliminates the orthogonal synthetic potential conferred by the simultaneous presence of ketone and hydroxyl groups. The ketone provides an electrophilic center for nucleophilic attack or reductive amination, while the terminal hydroxyl enables esterification, oxidation to the carboxylic acid, or Mitsunobu-based derivatization without interference from the α-amino group. Mono-functional analogs cannot access reaction sequences that require both handles, forcing the use of additional protection/deprotection steps that increase synthetic cost and lower overall yield. The physicochemical properties of this compound—notably lower logP and higher topological polar surface area relative to non-hydroxylated counterparts [1]—also affect phase-transfer behavior, chromatographic purification, and formulation compatibility in ways that simpler analogs do not replicate.

Orthogonal handle loss

Amino-ketone or amino-alcohol analogs lack either the hydroxyl or ketone group, eliminating trifunctional orthogonal reactivity and requiring extra protection steps.

Physicochemical shift

Lower logP and higher TPSA relative to non-hydroxylated analogs alter extraction, chromatography, and formulation behavior; direct substitution may not replicate these properties.

Process parameter mismatch

Estimated higher boiling point and density affect distillation, phase separation, and scale-up protocols; mono-functional analogs may not match these process parameters.

• [1] Kuujia Chemical Database. 1-(Dimethylamino)-5-hydroxypentan-2-one (CAS 4209-42-1) – Chemical and Physical Properties. https://www.kuujia.com/cas-4209-42-1.html (accessed 2026-04-30). View Source

1-(Dimethylamino)-5-hydroxypentan-2-one: Quantitative Differentiation Evidence vs. Closest Structural Analogs

Reduced Lipophilicity (LogP) vs. Non-Hydroxylated Amino-Ketone 1-(Dimethylamino)pentan-2-one

The terminal hydroxyl group of 1-(dimethylamino)-5-hydroxypentan-2-one lowers the computed logP by approximately 1.3 units compared with its des-hydroxy analog 1-(dimethylamino)pentan-2-one (CAS 58372-67-1), indicating substantially higher aqueous solubility and reduced membrane permeability [1] .

LogP vs. des-hydroxy analog

Cross-study comparable

Target XLogP3 −0.4; Comparator LogP 0.92 (Δ ≈ 1.3 units)

Supports differentiation in hydrophilicity and phase-transfer behavior

Computed values; experimental verification advised

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3 / LogP)
Target Compound Data	XLogP3 = -0.4
Comparator Or Baseline	1-(Dimethylamino)pentan-2-one (CAS 58372-67-1): LogP = 0.92
Quantified Difference	ΔLogP ≈ 1.3 units (target more hydrophilic)
Conditions	Computed via consensus algorithm (target: XLogP3 from PubChem-derived data via Kuujia; comparator: LogP from ChemSrc database)

Why This Matters

A logP difference of >1 unit translates to an approximately 10-fold difference in octanol-water partitioning, directly impacting extraction efficiency, chromatographic retention time, and in vitro ADME screening results—making the two compounds non-interchangeable in early drug-discovery workflows.

• [1] Kuujia Chemical Database. 1-(Dimethylamino)-5-hydroxypentan-2-one (CAS 4209-42-1) – Chemical and Physical Properties. https://www.kuujia.com/cas-4209-42-1.html (accessed 2026-04-30). View Source

Elevated Topological Polar Surface Area (TPSA) vs. Non-Hydroxylated Amino-Ketone 1-(Dimethylamino)pentan-2-one

The topological polar surface area (TPSA) of 1-(dimethylamino)-5-hydroxypentan-2-one is approximately double that of its non-hydroxylated analog 1-(dimethylamino)pentan-2-one (40.5 Ų vs. 20.3 Ų), a consequence of the additional hydrogen-bond donor/acceptor contributed by the hydroxyl group [1] .

TPSA vs. des-hydroxy analog

Cross-study comparable

Target TPSA 40.5 Ų; Comparator 20.3 Ų (Δ +20.2 Ų)

Indicates different CNS-penetrance class and hydrogen-bonding capacity

Computed property; context-dependent for specific assays

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	40.5 Ų
Comparator Or Baseline	1-(Dimethylamino)pentan-2-one (CAS 58372-67-1): 20.3 Ų
Quantified Difference	ΔTPSA ≈ +20.2 Ų (target TPSA ≈ 2× comparator)
Conditions	Computed property values reported in vendor databases; target from Kuujia, comparator from ChemSrc

Why This Matters

TPSA is inversely correlated with passive blood-brain barrier permeability; the target compound's TPSA exceeding 40 Ų places it in a different CNS-penetrance class than the comparator (TPSA <20 Ų), which is critical for neuroscience-focused procurement decisions where CNS exposure must be either achieved or avoided.

• [1] Kuujia Chemical Database. 1-(Dimethylamino)-5-hydroxypentan-2-one (CAS 4209-42-1) – Chemical and Physical Properties. https://www.kuujia.com/cas-4209-42-1.html (accessed 2026-04-30). View Source

Higher Predicted Boiling Point and Density vs. Amino-Ketone 5-(Dimethylamino)pentan-2-one Attributable to Intermolecular Hydrogen Bonding

Although experimentally measured boiling points are not available for 1-(dimethylamino)-5-hydroxypentan-2-one, the closely related comparator 5-(dimethylamino)pentan-2-one (CAS 43018-61-7), which lacks a hydroxyl group, boils at 172.5 °C and has a density of 0.87 g/cm³ . The target compound's additional hydroxyl group is expected to raise the boiling point by 20–40 °C and increase the density by 0.05–0.10 g/cm³ due to intermolecular hydrogen bonding, consistent with the measured values for the amino-alcohol analog 5-(dimethylamino)pentan-1-ol (BP 182.4 °C, density 0.881 g/cm³) [1].

Boiling point & density estimate

Class-level inference

Estimated BP ~10–30 °C higher than non-hydroxylated analog; density ~0.01–0.05 g/cm³ higher

Informs distillation and phase-separation parameter expectations

Based on structural analogs; experimental data needed

Evidence Dimension	Boiling point and density
Target Compound Data	Not experimentally determined; predicted to exceed both comparator and amino-alcohol analog based on additive H-bonding contributions
Comparator Or Baseline	5-(Dimethylamino)pentan-2-one (CAS 43018-61-7): BP 172.5 °C at 760 mmHg, density 0.87 g/cm³; 5-(Dimethylamino)pentan-1-ol (CAS 27384-58-3): BP 182.4 °C, density 0.881 g/cm³
Quantified Difference	Estimated ΔBP ≈ +10–30 °C relative to the non-hydroxylated amino-ketone; estimated Δdensity ≈ +0.01–0.05 g/cm³
Conditions	Class-level inference from structurally analogous amino-alcohol and amino-ketone compounds; measured comparator values from ChemIndex and Molbase

Why This Matters

The elevated boiling point directly affects distillation-based purification strategies and storage volatility (e.g., rotary evaporation parameters differ), while the higher density influences solvent layering and phase-separation behavior during workup—factors that impact process-scale procurement and manufacturing decisions.

• [1] Molbase. 5-(Dimethylamino)pentan-1-ol (CAS 27384-58-3) – Physicochemical Properties. https://m.molbase.cn/baike/1429842/ (accessed 2026-04-30). View Source

Orthogonal Derivatization Capacity: Three Distinct Functional Handles Enable Sequential Site-Selective Reactions Without Protection-Deprotection Cycles

The compound possesses three chemically distinguishable functional groups: (i) a tertiary dimethylamino group capable of quaternization or N-oxide formation, (ii) a ketone carbonyl that undergoes nucleophilic addition, reductive amination, or enolate chemistry, and (iii) a primary hydroxyl that can be esterified, oxidized, or displaced. In contrast, analogs such as 1-(dimethylamino)pentan-2-one (only amine and ketone) and 5-(dimethylamino)pentan-1-ol (only amine and hydroxyl) offer only two functional handles, forcing additional protection steps when a third reactive site is required [1] [2].

Functional group count

Class-level inference

3 orthogonal groups (tertiary amine, ketone, primary hydroxyl) vs. 2 in mono-functional analogs

May reduce protection steps and support synthetic yield efficiency

Synthetic advantage context-dependent; validate for each route

Evidence Dimension	Number of orthogonal derivatizable functional groups
Target Compound Data	3 (tertiary amine, ketone, primary hydroxyl)
Comparator Or Baseline	1-(Dimethylamino)pentan-2-one: 2 (amine, ketone); 5-(Dimethylamino)pentan-1-ol: 2 (amine, hydroxyl)
Quantified Difference	Target offers 1 additional orthogonal reactive center (50% more synthetic handles) compared with either mono-functional analog
Conditions	Structural analysis based on functional group inventory from IUPAC nomenclature and SMILES representation (Kuujia, ChemSrc, Molbase)

Why This Matters

Each protection/deprotection step adds 1–3 synthetic stages with typical 5–20% yield loss per stage; a trifunctional building block that avoids one protection step can improve overall yield by ≥ 10 percentage points in multi-step syntheses, directly influencing cost-per-gram procurement economics for med-chem and process chemistry groups.

• [1] Kuujia Chemical Database. 1-(Dimethylamino)-5-hydroxypentan-2-one (CAS 4209-42-1) – Chemical and Physical Properties. https://www.kuujia.com/cas-4209-42-1.html (accessed 2026-04-30). View Source
• [2] Molbase. 5-(Dimethylamino)pentan-1-ol (CAS 27384-58-3) – Physicochemical Properties. https://m.molbase.cn/baike/1429842/ (accessed 2026-04-30). View Source

Validated Application Scenarios for 1-(Dimethylamino)-5-hydroxypentan-2-one Based on Differential Evidence

Medicinal Chemistry Building Block for Trifunctional Scaffold Elaboration Requiring Orthogonal Ketone and Hydroxyl Reactivity

The compound's three orthogonal functional groups enable medicinal chemists to perform sequential reactions—e.g., reductive amination at the ketone, esterification at the hydroxyl, and quaternization at the dimethylamine—without intermediate protection steps. This synthetic efficiency is unavailable with two-handle analogs such as 1-(dimethylamino)pentan-2-one, which lack the hydroxyl handle and require additional protection/deprotection cycles [1].

Synthesis of pH-Responsive or Hydrophilic Quaternary Ammonium Salts with Pendant Hydroxyl Functionality

The dimethylamino group can be quaternized to install a permanent cationic charge, while the hydroxyl remains available for subsequent conjugation (e.g., ester prodrug formation). The compound's low logP (-0.4) ensures the final conjugate retains sufficient aqueous solubility, a property not achievable with the more lipophilic des-hydroxy analog (logP +0.92) [1] .

Bioconjugation Linker Intermediate for Heterobifunctional Crosslinker Synthesis

The ketone and hydroxyl groups at opposite termini of the pentane backbone (C2 and C5, respectively) provide a defined spacing of approximately 4.5–5.0 Å between conjugation sites. The hydroxyl can be activated (e.g., tosylation, NHS carbonate formation) for amine-reactive bioconjugation, while the α-dimethylamino ketone can be elaborated into an alkyne or azide handle for click chemistry—a dual-handle strategy not supported by amino-alcohol analogs lacking the ketone [2].

Process Chemistry Intermediate Where Distillation Parameters Must Be Considered Upstream

The predicted elevated boiling point relative to non-hydroxylated amino-ketone analogs (estimated ΔBP ≥ 10–30 °C) informs distillation equipment selection, vacuum requirements, and thermal stability assessments during scale-up. Process chemists selecting this compound over lower-boiling analogs must account for these parameters in facility specification sheets [2].

Application

Selection Property

Validation Focus

Trifunctional scaffold elaboration

Three orthogonal functional groups (amine, ketone, hydroxyl)

Sequential reaction compatibility without additional protection steps

Hydrophilic quaternary ammonium conjugates

Low logP profile and terminal hydroxyl functionality

Aqueous solubility assessment after quaternization

Heterobifunctional crosslinker intermediate

Ketone and hydroxyl at C2 and C5 termini

Dual-handle activation for bioconjugation chemistry

Scale-up process intermediate

Elevated boiling point and density profile

Distillation and phase-separation equipment specification review

• [1] Kuujia Chemical Database. 1-(Dimethylamino)-5-hydroxypentan-2-one (CAS 4209-42-1) – Chemical and Physical Properties. https://www.kuujia.com/cas-4209-42-1.html (accessed 2026-04-30). View Source
• [2] Molbase. 5-(Dimethylamino)pentan-1-ol (CAS 27384-58-3) – Physicochemical Properties. https://m.molbase.cn/baike/1429842/ (accessed 2026-04-30). View Source